Cas no 2229455-99-4 (3-methyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butanoic acid)

• Product Name: 3-methyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butanoic acid
• CAS No: 2229455-99-4
• MF: C₁₃H₁₈O₂S
• MW: 238.345822811127
• CID: 6194694
• PubChem ID: 165699721
• Update Time: 2025-10-15

3-methyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butanoic acid
• EN300-1736311
• 2229455-99-4

• Inchi： 1S/C13H18O2S/c1-13(2,8-12(14)15)11-7-9-5-3-4-6-10(9)16-11/h7H,3-6,8H2,1-2H3,(H,14,15)
• InChI Key： QRDGLBYSGINCJT-UHFFFAOYSA-N
• SMILES： S1C2CCCCC=2C=C1C(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 238.10275099g/mol
• Monoisotopic Mass: 238.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 65.5Ų

Additional information on 3-methyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butanoic acid

3-Methyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butanoic Acid: A Comprehensive Overview

3-Methyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butanoic acid (CAS No. 2229455-99-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various therapeutic applications.

The chemical structure of 3-methyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butanoic acid consists of a butanoic acid moiety attached to a 4,5,6,7-tetrahydro-1-benzothiophen ring system. The presence of the methyl group and the tetrahydrobenzothiophene ring imparts specific physical and chemical properties to the molecule. These properties include solubility, stability, and reactivity, which are crucial for its potential use in drug development.

Recent studies have highlighted the potential therapeutic applications of 3-methyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butanoic acid. One of the key areas of interest is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 3-methyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butanoic acid could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-methyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butanoic acid has also shown potential as an anticancer agent. Research has indicated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. For instance, it has been observed to inhibit the activation of the PI3K/Akt pathway and upregulate the expression of pro-apoptotic proteins such as Bax and caspase-3.

The pharmacokinetic properties of 3-methyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butanoic acid have also been extensively studied. Preclinical data suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life in vivo, making it suitable for further development as an oral therapeutic agent.

To further explore the therapeutic potential of 3-methyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butanoic acid, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various inflammatory and cancer conditions. Preliminary results from phase I trials have shown that the compound is well tolerated at therapeutic doses with minimal adverse effects.

The synthesis of 3-methyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butanoic acid involves several steps that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the coupling of 4-methylpentanoyl chloride with 4-hydroxytetralin followed by cyclization to form the tetrahydrobenzothiophene ring. The final step involves oxidation to introduce the carboxylic acid functionality.

In conclusion, 3-methyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butanoic acid (CAS No. 2229455-99-4) is a promising compound with diverse biological activities. Its anti-inflammatory and anticancer properties make it a valuable candidate for further research and development in the pharmaceutical industry. Ongoing clinical trials will provide critical insights into its safety and efficacy in human subjects.